Cas no 1805097-10-2 (4-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 4-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1805097-10-2
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4813100
• Update Time: 2025-06-11

4-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C9H7F4NO4/c1-17-5-3-14-7(18-9(11,12)13)6(8(15)16)4(5)2-10/h3H,2H2,1H3,(H,15,16)
• InChI Key： DJCRGFBEGBPSKR-UHFFFAOYSA-N
• SMILES： FCC1C(=CN=C(C=1C(=O)O)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2
• Topological Polar Surface Area: 68.6

Additional information on 4-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid

Introduction to 4-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805097-10-2)

4-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid, identified by its CAS number 1805097-10-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its versatility in drug design and development. The presence of multiple functional groups, including a fluoromethyl, a methoxy, and a trifluoromethoxy substituent, along with a carboxylic acid moiety at the third position, makes this molecule a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The structural features of 4-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid contribute to its unique chemical properties and potential biological activities. The fluorine atoms, particularly in the form of a fluoromethyl group, are known to enhance metabolic stability and binding affinity in drug molecules. Additionally, the methoxy and trifluoromethoxy groups introduce electron-donating and electron-withdrawing effects, respectively, which can influence the reactivity and selectivity of the compound in various chemical transformations. The carboxylic acid group at the third position provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties for pharmaceutical applications.

In recent years, there has been growing interest in the development of novel pyridine-based compounds due to their broad spectrum of biological activities. Pyridines are integral components in many pharmacophores, contributing to their efficacy in treating various diseases. The compound 4-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid has been explored in several research studies as a potential scaffold for drug discovery. Its unique structural motifs have led to investigations into its role as an intermediate in the synthesis of more complex molecules with therapeutic potential.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. The combination of fluorine-containing groups with other functional moieties creates a molecule that can interact with biological targets in multiple ways. For instance, the fluoromethyl group can participate in hydrogen bonding or hydrophobic interactions, while the methoxy and trifluoromethoxy groups can modulate electronic properties and influence receptor binding. Such features make this compound an attractive candidate for designing small molecules that exhibit high selectivity and potency.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of compounds like 4-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid with greater accuracy. Molecular modeling studies have suggested that this compound may have inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. These predictions are based on the known binding modes of similar pyridine derivatives and provide a rationale for further experimental validation.

The synthesis of 4-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated groups requires precise control over reaction conditions to achieve high yields and purity. However, modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have made it increasingly feasible to construct complex pyridine derivatives efficiently. These advancements have opened up new avenues for exploring the synthetic pathways of this compound and its derivatives.

In conclusion, 4-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805097-10-2) is a structurally interesting molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies for this compound, it is likely to remain a focal point in medicinal chemistry investigations.